
Application Notes and Protocols: N,N,N',N'-
Tetramethylmethanediamine in Organometallic

Synthesis

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
N,N,N',N'-

Tetramethylmethanediamine

Cat. No.: B1346908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N,N',N'-Tetramethylmethanediamine (TMMDA), also known as

bis(dimethylamino)methane, is a versatile diamine in organic synthesis. While its structural

analog, N,N,N',N'-tetramethylethylenediamine (TMEDA), is widely recognized as a chelating

ligand in organometallic chemistry, TMMDA's role is more nuanced. Primarily, it serves as a

potent reagent for dimethylaminomethylation (a Mannich-type reaction) and as a facilitator in

lithiation reactions. This document provides detailed application notes and protocols for the use

of TMMDA in organometallic synthesis, focusing on its established reactivity and applications.

Physicochemical Data
A summary of key physical and chemical properties of N,N,N',N'-Tetramethylmethanediamine
is presented below for easy reference.
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Property Value

Molecular Formula C₅H₁₄N₂

Molecular Weight 102.18 g/mol [1]

CAS Number 51-80-9[2]

Appearance Colorless to slightly yellow liquid[2]

Boiling Point 85 °C[2]

Melting Point -55 °C[2]

Density 0.749 g/cm³

Solubility Fully miscible in water[2]

Applications in Organometallic Synthesis
While the formation of stable, isolable organometallic complexes with TMMDA as a simple

chelating ligand is not widely documented, its application in organometallic synthesis is

primarily centered on two key areas: as a precursor to the Mannich intermediate for

aminomethylation and as a reagent in lithiation reactions.

Precursor for Dimethylaminomethylation
TMMDA is a convenient and effective source of the dimethylaminomethyl cation,

[(CH₃)₂N=CH₂]⁺, a key intermediate in Mannich reactions.[3] Under acidic conditions, TMMDA

eliminates a molecule of dimethylamine to generate the reactive N,N-

dimethyl(methylene)ammonium salt in situ.[3][4] This electrophile can then react with a variety

of nucleophiles, including organometallic reagents.

A notable application is the dimethylaminomethylation of aryltrialkylstannanes in the presence

of silyl chlorides.[3]

Logical Workflow for TMMDA in Mannich Reactions:
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N,N,N',N'-Tetramethyl-
methanediamine (TMMDA)

N,N-Dimethyl(methylene)-
ammonium Salt
[(CH₃)₂N=CH₂]⁺

Elimination of (CH₃)₂NH

Acid Catalyst
(e.g., TFA)

Dimethylaminomethylated
Product

Organometallic Nucleophile
(e.g., Aryltrialkylstannane)

Reactants Conditions

N,N,N',N'-Tetramethyl-
methanediamine (TMMDA)

Lithiated TMMDA Intermediate
[(CH₃)₂NCH(Li)N(CH₃)₂]

tert-Butyllithium
(t-BuLi)

tert-Butane

Anhydrous Solvent
(e.g., Hexane) -78 °C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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